1-Benzothiophene-5-carbonitrile

• IUPAC Name: 1-benzothiophene-5-carbonitrile
• InChI: InChI=1S/C9H5NS/c10-6-7-1-2-9-8(5-7)3-4-11-9/h1-5H
• InChI Key: IPJUOWGTGHKFKN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CS2)C=C1C#N
• Molecular Formula: C9H5NS
• DSSTOX Substance ID: DTXSID30383676
• Molecular Weight: 159.21 g/mol
• CAS RN: 2060-63-1

Description

1-Benzothiophene-5-carbonitrile , also known by its chemical formula C9H5NS , is a heterocyclic compound. It belongs to the class of benzofuran derivatives and contains both a thiophene ring and a nitrile functional group. The compound’s molecular weight is 159.21 g/mol .

Synthesis Analysis

The synthesis of 1-Benzothiophene-5-carbonitrile involves various methods, including cyclization reactions and functional group transformations. Researchers have explored both natural and synthetic routes to obtain this compound. Notably, benzofuran compounds, including 1-Benzothiophene-5-carbonitrile, exhibit diverse biological activities, such as anti-tumor, antibacterial, anti-oxidative, and anti-viral effects.

Scientific Research Applications

Organic Semiconductors

1-Benzothiophene-5-carbonitrile: is utilized in the development of organic semiconductors. Due to its stable thiophene core, it can be incorporated into materials that exhibit semiconducting properties. .

Corrosion Inhibitors

In industrial chemistry, thiophene derivatives like 1-Benzothiophene-5-carbonitrile are known to act as corrosion inhibitors. .

Pharmacological Research

.

Material Science

In material science, 1-Benzothiophene-5-carbonitrile can be a key component in the synthesis of advanced materials with specific mechanical, electrical, or thermal properties. .

Chemical Synthesis

This compound plays a significant role in chemical synthesis as a building block for creating complex molecules. .

Analytical Chemistry

1-Benzothiophene-5-carbonitrile: can be used as a standard or reagent in analytical chemistry to identify or quantify substances. .

Biological Activity Studies

The thiophene ring in 1-Benzothiophene-5-carbonitrile is a common motif in biologically active compounds. .

Advanced Functional Materials

Due to its unique structure, 1-Benzothiophene-5-carbonitrile can contribute to the development of advanced functional materials. .

Mechanism of Action

Target of Action

1-Benzothiophene-5-carbonitrile is a benzothiophene derivative . Benzothiophene derivatives have been found to exhibit a variety of biological activities, including antimicrobial, antitumor, antifungal, hormonal modulation, and antioxidant effects . The biological activity of benzothiophenes is achieved primarily via functionalization at positions 2 and 3 of the thiophene ring . .

Mode of Action

Benzothiophene derivatives are known to interact with their targets primarily through functionalization at positions 2 and 3 of the thiophene ring . This interaction can lead to various changes in the target, contributing to the compound’s biological activity.

Biochemical Pathways

Benzothiophene derivatives are known to have a wide range of biological effects, suggesting that they may interact with multiple biochemical pathways .

Synthesis routes and methods I

Procedure details

A mixture of CuCN (86 g, 960 mmol), 5-bromobenzo[b]thiophene (157 g, 723 mmol), pyridine (80 mL) and DMF (1400 mL) was heated at reflux for 14 h. After cooled to 80° C., the reaction mixture was poured into a cold aqueous solution of ethylenediamine (400 mL in 2 L water) cooled by an icebath. The product was extracted with ether (2×1.5 L). The ether layer was washed with brine (1 L), dried (Na2SO4), and concentrated. The residue was recrystallized from CHCl3/Hexanes (50 mL/2000 mL) to give benzo[b]thiophene-5-carbonitrile (106 g, 90%) as a white solid: 1H NMR (300 MHz, CDCl3) δ 8.15 (s, 1H), 7.97 (d, J=8.3 Hz, 1H), 7.61 (d, J=5.4 Hz, 1H), 7.56 (d, J=8.3 Hz, 1H), 7.41 (d, J=5.4 Hz, 1H).

Synthesis routes and methods II

Procedure details